Cas no 2308272-71-9 (N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide)

• Product Name: N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide
• CAS No: 2308272-71-9
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5413684
• PubChem ID: 154760114
• Update Time: 2025-05-20

N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• 2308272-71-9
• EN300-26579764
• N-[(3-benzenesulfonamidophenyl)methyl]-N-methylprop-2-enamide
• Z2285377464
• N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide

• Inchi： 1S/C17H18N2O3S/c1-3-17(20)19(2)13-14-8-7-9-15(12-14)18-23(21,22)16-10-5-4-6-11-16/h3-12,18H,1,13H2,2H3
• InChI Key： BKRJCARETGTJGL-UHFFFAOYSA-N
• SMILES： C(N(C)CC1=CC=CC(NS(C2=CC=CC=C2)(=O)=O)=C1)(=O)C=C

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.9Ų

Additional information on N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide

Professional Introduction to N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide (CAS No: 2308272-71-9)

N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide, identified by its CAS number 2308272-71-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of multiple functional groups, including an amide and a sulfonamide moiety, makes it a versatile candidate for further exploration in medicinal chemistry.

The compound's structure consists of a central phenyl ring substituted with an amino group and a sulfonyl group, further modified with a propenamide side chain. This arrangement suggests potential interactions with biological targets, making it a promising candidate for further investigation. The amide functionality is particularly relevant in drug design, as it is commonly found in bioactive molecules and can contribute to the compound's solubility and metabolic stability.

In recent years, there has been growing interest in the development of molecules that can modulate neurotransmitter systems. The structural features of N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide suggest that it may interact with receptors or enzymes involved in neural signaling. For instance, the sulfonamide group is known to be present in several pharmacologically active compounds that target central nervous system (CNS) disorders. This moiety can facilitate binding to specific biological targets, potentially leading to therapeutic effects.

Moreover, the propenamide side chain adds another layer of complexity to the molecule's pharmacophore. This group can influence the compound's physicochemical properties, such as lipophilicity and solubility, which are critical factors in drug design. Recent studies have shown that propenamide derivatives exhibit interesting biological activities, making them valuable candidates for further exploration.

The synthesis of N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide involves multi-step organic reactions, each carefully designed to introduce the necessary functional groups while maintaining structural integrity. The use of advanced synthetic techniques ensures high yield and purity, which are essential for subsequent biological evaluation. The compound's synthesis pathway also highlights its complexity and the expertise required to produce it in a laboratory setting.

Once synthesized, the compound undergoes rigorous testing to assess its biological activity. This includes in vitro assays to evaluate its interaction with potential targets, such as enzymes and receptors. Additionally, preclinical studies are conducted to assess its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies provide crucial insights into the compound's potential as a therapeutic agent.

The latest research in pharmaceutical chemistry has shown that molecules with similar structural motifs exhibit promising activities in various therapeutic areas. For example, derivatives of phenylsulfonylamine have been investigated for their potential in treating neurological disorders due to their ability to modulate neurotransmitter levels. Similarly, amide-based compounds have shown efficacy in treating inflammatory diseases by inhibiting specific enzymatic pathways.

The versatility of N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide lies in its ability to be modified further to enhance its pharmacological properties. By altering substituents on the phenyl ring or modifying the propenamide side chain, chemists can fine-tune the compound's activity profile. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug candidates.

In conclusion, N-Methyl-N-[[3-[(phenylsulfonyl)amino]phenyl]methyl]-2-propenamide (CAS No: 2308272-71-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in the discovery of new therapies for various diseases.